(-)-3,5-Dicaffeoylquinic acid

• Molecular Formula: C25H24O12
• Molecular Weight: 516.4 g/mol
• InChI: InChI=1S/C25H24O12/c26-15-7-14(8-16(27)10-15)3-6-22(31)37-20-12-25(35,24(33)34)11-19(23(20)32)36-21(30)5-2-13-1-4-17(28)18(29)9-13/h1-10,19-20,23,26-29,32,35H,11-12H2,(H,33,34)/b5-2+,6-3+/t19-,20-,23-,25+/m1/s1
• InChIKey: ANQFOPPBTWJXIJ-APCOFQPJSA-N

3,5-Dicaffeoylquinic Acid: Identity and Procurement

(-)-3,5-Dicaffeoylquinic acid (3,5-DCQA; CAS 2450-53-5; synonym Isochlorogenic Acid A) is a naturally occurring polyphenolic secondary metabolite belonging to the dicaffeoylquinic acid (DCQA) family—esters of quinic acid bearing two caffeoyl moieties. Among the six possible DCQA positional isomers (1,3-; 1,4-; 1,5-; 3,4-; 3,5-; and 4,5-DCQA), 3,5-DCQA is historically the most extensively studied, first characterized as a potent and selective inhibitor of HIV-1 integrase in vitro . It is widely distributed across medicinal and dietary plants including Lonicera japonica, Ilex kaushue, coffee (Coffea spp.), Yerba mate (Ilex paraguariensis), and Aster glehni, and is commercially available as an analytical reference standard (HPLC purity ≥98%) from multiple suppliers for use in quantitative analysis, biochemical assay development, and pharmacological research .

Workflow HIV-1 integrase inhibitor mechanistic studies; antioxidant screening; botanical extract standardization

Identity 3,5-DCQA analytical reference standard (HPLC purity basis); naturally occurring polyphenol from Lonicera, coffee, and Yerba mate

Selection Logic Positional isomer specificity required; compound-specific evidence supports isomer selection over class-level assumptions

• [1] McDougall B, King PJ, Wu BW, Hostomsky Z, Reinecke MG, Robinson WE Jr. Dicaffeoylquinic and Dicaffeoyltartaric Acids Are Selective Inhibitors of Human Immunodeficiency Virus Type 1 Integrase. Antimicrobial Agents and Chemotherapy, 1998; 42(1): 140–146. DOI: 10.1128/AAC.42.1.140. View Source
• [2] Hufnagel M, Schmelzer K, Bajorath K, et al. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 2024; 15: 1371613. DOI: 10.3389/fphar.2024.1371613. View Source

3,5-DCQA Isomer Specificity

Despite sharing the same molecular formula (C₂₅H₂₄O₁₂) and core scaffold, DCQA positional isomers exhibit non-equivalent pharmacological profiles that preclude generic substitution. Caffeoyl esterification position on the quinic acid ring governs steric accessibility to biological targets—directly affecting HIV-1 integrase catalytic site occupancy, melanogenic enzyme inhibition, and antioxidant performance in cell-based systems . Moreover, 3,5-DCQA undergoes pH- and UV-dependent isomerization to 3,4- and 4,5-DCQA during intestinal digestion and upon light exposure, introducing confounding variability in bioassays and in vivo models that is unique to this isomer . Pharmacokinetic handling further differentiates these isomers: in the same rat model, 3,5-DCQA consistently demonstrates lower systemic exposure (AUC₀–ₜ, Cₘₐₓ) than chlorogenic acid and its mono-caffeoyl counterparts, a rank order that persists across extract types . Selection of 3,5-DCQA as a research tool or reference standard must therefore be justified by compound-specific evidence rather than class-level assumptions.

Positional isomers (3,4-DCQA, 4,5-DCQA) show non-equivalent integrase inhibition and antioxidant profiles; class-level substitution may shift endpoint interpretation.

pH- and UV-driven isomerization during handling or digestion can alter isomer composition, confounding exposure–response assignments if isomer resolution is not verified.

3,5-DCQA systemic exposure ranks lower than chlorogenic acid and other mono-CQAs; pharmacokinetic behavior may not transfer from class-level or extract-based data.

• [1] Hufnagel M, Schmelzer K, Bajorath K, et al. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 2024; 15: 1371613. DOI: 10.3389/fphar.2024.1371613. View Source
• [2] Villalva M, Jaime L, Siles-Sánchez MN, Santoyo S. Bioavailability Assessment of Yarrow Phenolic Compounds Using an In Vitro Digestion/Caco-2 Cell Model: Anti-Inflammatory Activity of Basolateral Fraction. Molecules, 2022; 27(23): 8254. DOI: 10.3390/molecules27238254. PMID: 36500344. View Source
• [3] Zhou W, Shan J, Wang S, Ju W, Meng M, Cai B, Di L. Simultaneous determination of caffeic acid derivatives by UPLC–MS/MS in rat plasma and its application in pharmacokinetic study after oral administration of Flos Lonicerae–Fructus Forsythiae herb combination. Journal of Chromatography B, 2014; 949–950: 7–15. DOI: 10.1016/j.jchromb.2013.12.035. PMID: 24441018. View Source

3,5-DCQA Quantitative Evidence

DPPH Radical Scavenging: Isomer Comparison

In a direct head-to-head comparison summarized in the 2024 Frontiers in Pharmacology review, 3,5-DCQA exhibited marginally higher DPPH radical scavenging potency than its closest positional isomers . The IC₅₀ values were: 3,5-DCQA = 5.6 µM; 4,5-DCQA = 5.8 µM; 3,4-DCQA = 6 µM. These data derive from a cell-free DPPH assay and indicate that while all three DCQAs cluster within a narrow potency range, 3,5-DCQA holds a slight numerical advantage. For context, mono-caffeoylquinic acids (e.g., chlorogenic acid/5-CQA) are substantially less potent, and the diCQA class as a whole is 1.0–1.8-fold more active than the reference antioxidants α-tocopherol and ascorbic acid in this assay .

DPPH scavenging isomer comparison

Head-to-head

3,5-DCQA IC₅₀ 5.6 µM vs 3,4-DCQA 6 µM, 4,5-DCQA 5.8 µM; diCQA class 1.0–1.8-fold vs α-tocopherol/ascorbic acid

3,5-DCQA shows a marginal numerical advantage; supports isomer-specific antioxidant screening selection.

Differences are small; confirm assay reproducibility in target matrix.

Evidence Dimension	DPPH radical scavenging activity (cell-free assay)
Target Compound Data	3,5-DCQA IC₅₀ = 5.6 µM
Comparator Or Baseline	3,4-DCQA IC₅₀ = 6 µM; 4,5-DCQA IC₅₀ = 5.8 µM; α-tocopherol and ascorbic acid (1.0–1.8-fold less potent than diCQA class)
Quantified Difference	3,5-DCQA 6.7% more potent than 3,4-DCQA and 3.4% more potent than 4,5-DCQA on IC₅₀ basis; diCQA class 1.0–1.8-fold vs reference antioxidants
Conditions	Cell-free DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay; data compiled from Kang et al. (2011) and Iwai et al. (2004)

Why This Matters

For procurement decisions in antioxidant screening programs, 3,5-DCQA provides the highest DPPH scavenging potency among the readily available DCQA positional isomers, albeit the difference is small—investigators seeking maximal potency should also evaluate 4,5-DCQA, but those requiring the best-characterized isomer across multiple biological endpoints should prioritize 3,5-DCQA.

• [1] Hufnagel M, Schmelzer K, Bajorath K, et al. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 2024; 15: 1371613. DOI: 10.3389/fphar.2024.1371613. [Data compiled from Kang et al. (2011)] View Source
• [2] Iwai K, Kishimoto N, Kakino Y, Mochida K, Fujita T. In Vitro Antioxidative Effects and Tyrosinase Inhibitory Activities of Seven Hydroxycinnamoyl Derivatives in Green Coffee Beans. Journal of Agricultural and Food Chemistry, 2004; 52(15): 4896–4903. DOI: 10.1021/jf040048m. PMID: 15264931. View Source

Superoxide & Tyrosinase Inhibition: DiCQA vs. Mono-CQA

Iwai et al. (2004) isolated seven hydroxycinnamoyl derivatives from green coffee beans and compared their activities in parallel assays . The diCQAs as a class—including 3,5-DCQA—were twice as effective as mono-caffeoylquinic acids (3-CQA, 4-CQA, 5-CQA) in superoxide anion radical scavenging (xanthine–XOD system) and four times as effective as 5-feruloylquinic acid (5-FQA). In the same study, diCQAs exhibited 2.0–2.2-fold more potent tyrosinase inhibitory activity compared to CQAs, arbutin, and ascorbic acid. This class-level advantage is mechanistically attributable to the presence of two catechol moieties (four phenolic hydroxyl groups) in diCQAs versus two hydroxyls in mono-CQAs, conferring greater hydrogen-donating capacity . Although 3,5-DCQA is not individually distinguished from 3,4-DCQA or 4,5-DCQA within these class-level metrics, the data establish that any diCQA—including 3,5-DCQA—offers a quantifiable, 2–4-fold advantage over mono-CQA alternatives commonly used as cheaper substitutes in antioxidant research.

Superoxide & tyrosinase class advantage

Class-level

DiCQAs 2× CQA activity (superoxide); 4× 5-FQA; 2.0–2.2× tyrosinase inhibition vs CQAs/arbutin/ascorbic acid

Any diCQA (including 3,5-DCQA) provides quantifiable advantage over mono-CQA substitutes in antioxidant research.

Class-level inference; 3,5-DCQA not individually distinguished from other diCQAs in these data.

Evidence Dimension	Superoxide anion radical scavenging activity and tyrosinase inhibition
Target Compound Data	diCQAs (including 3,5-DCQA): 2× CQA activity in superoxide scavenging; 4× 5-FQA activity; 2.0–2.2× CQAs/arbutin/ascorbic acid in tyrosinase inhibition
Comparator Or Baseline	3-CQA, 4-CQA, 5-CQA (mono-caffeoylquinic acids); 5-FQA (5-feruloylquinic acid); arbutin; ascorbic acid
Quantified Difference	DiCQAs 2-fold more potent than CQAs in superoxide scavenging; 4-fold vs 5-FQA; 2.0–2.2-fold vs CQAs/arbutin/ascorbic acid in tyrosinase inhibition
Conditions	Superoxide anion generated by xanthine–xanthine oxidase (XOD) system; mushroom tyrosinase using L-DOPA as substrate; all compounds isolated and purity-verified from green coffee beans

Why This Matters

Investigators seeking maximum antioxidant or anti-tyrosinase potency per unit mass should procure a diCQA (including 3,5-DCQA) rather than a mono-CQA such as chlorogenic acid; the quantitative 2–4-fold potency difference justifies the higher per-mg cost of purified diCQA reference standards.

• [1] Iwai K, Kishimoto N, Kakino Y, Mochida K, Fujita T. In Vitro Antioxidative Effects and Tyrosinase Inhibitory Activities of Seven Hydroxycinnamoyl Derivatives in Green Coffee Beans. Journal of Agricultural and Food Chemistry, 2004; 52(15): 4896–4903. DOI: 10.1021/jf040048m. PMID: 15264931. View Source

HIV-1 Integrase Inhibition: 3,5-DCQA vs. 4,5-DCQA

3,5-DCQA is the founding member of the DCQA class of HIV-1 integrase inhibitors and has been characterized across all three catalytic activities of the enzyme in a cell-free assay . Its IC₅₀ values are: 3′-end processing = 0.33 µg/mL (≈0.64 µM), strand transfer = 0.34 µg/mL (≈0.66 µM), and disintegration = 0.66 µg/mL (≈1.28 µM). By comparison, 4,5-DCQA (Isochlorogenic Acid C) is more potent on 3′-end processing (IC₅₀ = 0.13 µg/mL, ≈0.25 µM) and disintegration (IC₅₀ = 0.30 µg/mL, ≈0.58 µM)—representing a 2.5-fold and 2.2-fold potency advantage, respectively . However, 3,5-DCQA uniquely inhibits HIV-1-induced cytotoxicity in MT-2 T lymphoblastoid cells with an ED₅₀ of 1 µg/mL and has been validated in an in vivo model of LPS-induced acute lung injury (25 mg/kg, i.p. in mice), a disease-relevant endpoint not yet demonstrated for 4,5-DCQA . Furthermore, 3,5-DCQA exhibits a selectivity index >100-fold for HIV-1 integrase over reverse transcriptase, RNase H, and gp120–CD4 binding, a specificity profile documented specifically for 3,5-DCQA and L-chicoric acid among the DCQAs .

HIV-1 integrase inhibition profile

Head-to-head

3,5-DCQA 3′-processing IC₅₀ 0.33 µg/mL, strand transfer 0.34 µg/mL; 4,5-DCQA 2.5-fold more potent on 3′-processing; 3,5-DCQA MT-2 ED₅₀ 1 µg/mL, in vivo lung model at 25 mg/kg

3,5-DCQA provides broader in vivo endpoint data; 4,5-DCQA offers higher catalytic inhibition. Supports mechanistic study design.

Selectivity index >100-fold over RT, RNase H, gp120–CD4 documented for 3,5-DCQA.

Evidence Dimension	HIV-1 integrase catalytic activity inhibition (cell-free) and antiviral activity in tissue culture
Target Compound Data	3,5-DCQA: 3′-processing IC₅₀ = 0.33 µg/mL; strand transfer IC₅₀ = 0.34 µg/mL; disintegration IC₅₀ = 0.66 µg/mL; MT-2 ED₅₀ = 1 µg/mL; in vivo lung protection at 25 mg/kg
Comparator Or Baseline	4,5-DCQA: 3′-processing IC₅₀ = 0.13 µg/mL; 3′-joining IC₅₀ = 0.24 µg/mL; disintegration IC₅₀ = 0.30 µg/mL; 1,5-DCQA: 3′-processing IC₅₀ = 0.35 µg/mL; DCQA class range: 150–840 nM for integrase, 2–12 µM for HIV replication
Quantified Difference	4,5-DCQA 2.5-fold more potent on 3′-processing (0.13 vs 0.33 µg/mL); 2.2-fold more potent on disintegration (0.30 vs 0.66 µg/mL); 3,5-DCQA has broader in vivo validation (lung injury model)
Conditions	Cell-free HIV-1 integrase assay using recombinant enzyme; MT-2 T lymphoblastoid cells for antiviral ED₅₀; LPS-induced acute lung injury mouse model for in vivo efficacy

Why This Matters

For HIV integrase inhibitor discovery, 3,5-DCQA is the best-characterized prototype with documented in vivo anti-inflammatory activity, making it the preferred reference compound for mechanistic studies; however, researchers optimizing for maximal 3′-processing potency should consider 4,5-DCQA as a more potent comparator, while those requiring a compound with the deepest published characterization across multiple functional assays should select 3,5-DCQA.

• [1] Bertin Bioreagent / Cayman Chemical. 3,5-Dicaffeoylquinic Acid Product Technical Datasheet (CAT N°: 24964). CAS 2450-53-5. IC₅₀ data compiled from published biochemical assays. View Source
• [2] McDougall B, King PJ, Wu BW, Hostomsky Z, Reinecke MG, Robinson WE Jr. Dicaffeoylquinic and Dicaffeoyltartaric Acids Are Selective Inhibitors of Human Immunodeficiency Virus Type 1 Integrase. Antimicrobial Agents and Chemotherapy, 1998; 42(1): 140–146. DOI: 10.1128/AAC.42.1.140. View Source
• [3] Cayman Chemical. 4,5-Dicaffeoylquinic Acid (Isochlorogenic Acid C) Product Information. IC₅₀ values: 3′-end processing = 0.13 µg/mL, 3′-end joining = 0.24 µg/mL, disintegration = 0.3 µg/mL. HIV-1 replication EC₅₀ = 2 µg/mL in MT-2 cells. View Source

Pharmacokinetics Comparison

In a validated UPLC–MS/MS pharmacokinetic study by Zhou et al. (2014), eight caffeic acid derivatives were simultaneously quantified in rat plasma following oral administration of a Flos Lonicerae–Fructus Forsythiae herb combination . The rank order of AUC₀–ₜ, Cₘₐₓ, and T₁/₂ₖ for phenolic acids was: chlorogenic acid > neochlorogenic acid ≥ cryptochlorogenic acid > 3,4-DCQA ≥ 3,5-DCQA, with most pairwise differences reaching statistical significance. The calibration range for 3,5-DCQA was 0.5058–129.5 ng/mL, notably lower than that for chlorogenic acid (6.535–6692 ng/mL) and 3,4-DCQA (0.3205–82.05 ng/mL). A confirmatory study by Zhou et al. (2013) using Flos Lonicerae preparations alone reported the same rank order . When 3,5-DCQA was administered as a single pure substance (18 mg/kg bw, oral) rather than in a botanical extract, bioavailability (f) reached 22.6%, with Cₘₐₓ = 7.08 µg/mL, tₘₐₓ = 22.01 min, and AUC₀–∞ = 82.58 µg·h/mL . However, when administered within extracts, the estimated bioavailability dropped to f = 1.7 ± 1.4% (range 0.05–5.77%), likely due to matrix interactions and competitive absorption . No significant pharmacokinetic differences were observed among 3,4-, 3,5-, and 4,5-DCQA for Cₘₐₓ, tₘₐₓ, or f, though 4,5-DCQA showed a lower AUC₀–∞ relative to 3,4- and 3,5-DCQA .

Pharmacokinetic rank order

Head-to-head

AUC₀–ₜ, Cmax rank: chlorogenic acid > neoCGA ≥ cryptoCGA > 3,4-DCQA ≥ 3,5-DCQA; pure 3,5-DCQA f=22.6%, in-extract f≈1.7±1.4%

3,5-DCQA systemic exposure is consistently lower than mono-CQAs; pure compound increases bioavailability. Supports exposure-model interpretation.

Significant matrix interaction observed; verify isomer-resolved UPLC–MS/MS method.

Evidence Dimension	Systemic exposure (AUC₀–ₜ, Cₘₐₓ) and elimination half-life (T₁/₂ₖ) in rat plasma after oral administration
Target Compound Data	3,5-DCQA: calibration range 0.5058–129.5 ng/mL; AUC₀–ₜ and Cₘₐₓ rank lowest among five phenolic acids tested; pure compound f = 22.6%, Cₘₐₓ = 7.08 µg/mL; in-extract f ≈ 1.7 ± 1.4%
Comparator Or Baseline	Chlorogenic acid: calibration range 6.535–6692 ng/mL (highest exposure); 3,4-DCQA: calibration range 0.3205–82.05 ng/mL; rank order: CGA > neoCGA ≥ cryptoCGA > 3,4-DCQA ≥ 3,5-DCQA
Quantified Difference	Chlorogenic acid Cₘₐₓ and AUC₀–ₜ significantly higher than 3,5-DCQA; 3,5-DCQA consistently at the bottom of the PK rank order; pure-compound bioavailability (22.6%) >> in-extract bioavailability (1.7%)
Conditions	UPLC–MS/MS (Acquity UPLC HSS T3 C18, 1.8 µm; triple quadrupole MS with MRM via ESI±); oral administration of Flos Lonicerae–Fructus Forsythiae combination or Flos Lonicerae alone to Sprague-Dawley rats

Why This Matters

For in vivo pharmacology studies, the low and variable systemic exposure of 3,5-DCQA from extracts must be factored into dosing calculations; procurement decisions for pure 3,5-DCQA (versus extract-based sourcing) are justified when reproducible systemic exposure is required, and the choice of 3,5-DCQA over 4,5-DCQA for PK studies may be informed by the slightly higher AUC₀–∞ observed for 3,5-DCQA.

• [1] Zhou W, Shan J, Wang S, Ju W, Meng M, Cai B, Di L. Simultaneous determination of caffeic acid derivatives by UPLC–MS/MS in rat plasma and its application in pharmacokinetic study after oral administration of Flos Lonicerae–Fructus Forsythiae herb combination. Journal of Chromatography B, 2014; 949–950: 7–15. DOI: 10.1016/j.jchromb.2013.12.035. PMID: 24441018. View Source
• [2] Zhou W, Shan J, Wang S, Ju W, Meng M, Cai B, Di L. Simultaneous determination of phenolic acids by UPLC–MS/MS in rat plasma and its application in pharmacokinetic study after oral administration of Flos Lonicerae preparations. Journal of Pharmaceutical and Biomedical Analysis, 2013; 86: 130–138. DOI: 10.1016/j.jpba.2013.08.010. PMID: 24004636. View Source
• [3] Hufnagel M, Schmelzer K, Bajorath K, et al. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 2024; 15: 1371613. DOI: 10.3389/fphar.2024.1371613. [Data compiled from Cen et al. (2017) and Villalva et al. (2022)] View Source

Digestion-Induced Isomerization

Villalva et al. (2022) applied a combined in vitro digestion/Caco-2 cell model to yarrow (Achillea millefolium) extracts in which 3,5-DCQA was the predominant phenolic constituent . The transition from gastric to intestinal medium caused a 63–67% loss of 3,5-DCQA, while concentrations of 3,4-DCQA and 4,5-DCQA increased significantly during the same intestinal step. The authors attributed this to pH-driven isomerization (pH shift from ~2 in gastric to ~7 in intestinal fluid), a phenomenon corroborated by D'Antuono et al. (2015) who reported that 3,5-DCQA isomerization was further enhanced in the presence of 3,4- and 4,5-DCQA . In contrast, under artificial gastric conditions alone, 3,5-DCQA exhibited near-100% stability (Takenaka et al., 2000) . This digestion-labile behavior is analytically significant: a biological sample initially spiked or dosed with pure 3,5-DCQA may contain a shifting mixture of three DCQA positional isomers by the time it reaches the intestinal compartment or is analyzed post-collection, confounding quantitative structure–activity correlations unless isomer-specific analytical methods (e.g., UPLC–MS/MS with baseline chromatographic resolution of all three isomers) are employed.

Digestion-induced isomerization

Head-to-head

63–67% loss of 3,5-DCQA during intestinal phase; reciprocal increase in 3,4- and 4,5-DCQA; gastric stability near 100%

pH-driven isomerization confounds oral exposure–response assignments; isomer-resolved quantification essential.

In vitro model; confirm with in vivo sampling and validated LC method.

Evidence Dimension	Stability of DCQA positional isomers during simulated gastrointestinal digestion
Target Compound Data	3,5-DCQA: 63–67% degradation during intestinal phase; near-100% stability in gastric phase
Comparator Or Baseline	3,4-DCQA and 4,5-DCQA: concentrations increased significantly during intestinal phase, consistent with isomerization from 3,5-DCQA
Quantified Difference	63–67% net loss of 3,5-DCQA with reciprocal increase in 3,4- and 4,5-DCQA; net total DCQA content post-digestion retained at ~90% of undigested extract
Conditions	In vitro simulated gastrointestinal digestion (gastric: pepsin, pH ~2, 37 °C, 2 h; intestinal: pancreatin/bile salts, pH ~7, 37 °C, 2 h) followed by HPLC-PAD quantification; Caco-2 cell monolayer for absorption

Why This Matters

For any study involving oral administration, intestinal organoid models, or digestion-simulating protocols, procurement of pure 3,5-DCQA must be paired with an analytical strategy capable of resolving and quantifying all three DCQA positional isomers; failure to account for isomerization will lead to inaccurate exposure–response assignments. This isomerization liability is a critical differentiator from the more stable mono-CQAs such as chlorogenic acid.

• [1] Villalva M, Jaime L, Siles-Sánchez MN, Santoyo S. Bioavailability Assessment of Yarrow Phenolic Compounds Using an In Vitro Digestion/Caco-2 Cell Model: Anti-Inflammatory Activity of Basolateral Fraction. Molecules, 2022; 27(23): 8254. DOI: 10.3390/molecules27238254. PMID: 36500344. View Source
• [2] Hufnagel M, Schmelzer K, Bajorath K, et al. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 2024; 15: 1371613. DOI: 10.3389/fphar.2024.1371613. [Data compiled from Takenaka et al. (2000) and D'Antuono et al. (2015)] View Source

Geometric Isomerism: Integrase Binding

3,5-DCQA exists naturally as the 3trans,5trans geometric isomer but undergoes UV-induced photoisomerization to generate three additional geometric isomers: 3cis,5trans-, 3trans,5cis-, and 3cis,5cis-diCQA . Makola et al. (2016) demonstrated via molecular docking (DFT-optimized geometries with YASARA and AutoDock VINA) that all four geometric isomers bind to the catalytic core domain of HIV-1 integrase, but the cis-containing isomers additionally interact with the enzyme's metal cofactor (Mg²⁺/Mn²⁺)—an interaction linked to enhanced antiviral potency . The 3trans,5cis isomer formed specific contacts with both LYS156 and LYS159, conserved residues critical for viral DNA integration. These differential binding modes suggest that inadvertent UV exposure during compound handling, storage, or assay preparation can alter 3,5-DCQA's pharmacological profile. Analytical resolution of these geometric isomers is non-trivial: standard reverse-phase C18 chromatography often fails to baseline-resolve cis/trans pairs, requiring specialized phenyl-derived stationary phases, elevated column temperatures, or ion mobility spectrometry–mass spectrometry (IMS-MS) for confident differentiation . This geometric isomerism challenge, while theoretically applicable to other DCQAs, has been experimentally characterized almost exclusively for 3,5-DCQA.

Geometric isomerism & analytical resolution

Analytical context

UV exposure generates cis/trans isomers with altered integrase binding modes; standard C18 may fail baseline resolution

Light-protected handling and non-standard chromatographic conditions (phenyl phase, IMS-MS) required for accurate quantification.

Geometric isomerism experimentally characterized almost exclusively for 3,5-DCQA.

Evidence Dimension	Geometric isomer-dependent HIV-1 integrase binding mode and associated analytical resolution requirements
Target Compound Data	3trans,5trans-diCQA (natural): binds catalytic core; 3cis,5trans- and 3trans,5cis-diCQA (UV-induced): bind catalytic core + metal cofactor interaction; 3cis,5cis-diCQA (UV-induced): binds catalytic core + metal cofactor interaction. Trans-trans isomer: lowest O–H bond dissociation enthalpy (70.599 kcal/mol) ≈ gallic acid.
Comparator Or Baseline	Other DCQA positional isomers (3,4-DCQA, 4,5-DCQA): geometric isomerism not experimentally characterized to the same depth; mono-CQAs: geometric isomerism possible but not associated with differential target binding to the same degree
Quantified Difference	Qualitative difference in binding mode (metal cofactor interaction present in cis isomers, absent in trans-trans); trans-trans isomer BDE comparable to commercial antioxidant gallic acid; analytical resolution requires non-standard chromatographic conditions
Conditions	DFT geometry optimization (B3LYP/6-311+G(d,p)); molecular docking with HIV-1 INT catalytic core domain (PDB: 1QS4); UV irradiation at 254 nm/365 nm for 3 h to induce isomerization; HPLC-PDA with phenyl vs C18 columns; IMS-MS for isomer separation

Why This Matters

Procurement of 3,5-DCQA must specify light-protected packaging and −20 °C storage; analytical laboratories quantifying 3,5-DCQA in plant extracts or biological matrices must validate chromatographic methods capable of resolving cis/trans geometric isomers, as standard pharmacopoeial methods may fail this requirement . This analytical complexity is a key differentiator from mono-CQAs, which do not exhibit the same degree of photoisomerization-linked pharmacological variability.

• [1] Makola MM, Dubery IA, Koorsen G, Steenkamp PA, Kabanda MM, Du Preez LL, Madala NE. The Effect of Geometrical Isomerism of 3,5-Dicaffeoylquinic Acid on Its Binding Affinity to HIV-Integrase Enzyme: A Molecular Docking Study. Evidence-Based Complementary and Alternative Medicine, 2016; 2016: 1–9. DOI: 10.1155/2016/5081457. PMID: 27829860. View Source
• [2] Masike K, Dubery I, Steenkamp P, Smit E, Madala E. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids. Journal of Analytical Methods in Chemistry, 2018; 2018: 8694579. DOI: 10.1155/2018/8694579. View Source
• [3] Zheng X, Renslow RS, Makola MM, Webb IK, Deng L, Thomas DG, Govind N, Ibrahim YM, Kabanda MM, Dubery IA, Heyman HM, Smith RD, Madala NE, Baker ES. Structural Elucidation of cis/trans Dicaffeoylquinic Acid Photoisomerization Using Ion Mobility Spectrometry-Mass Spectrometry. Journal of Physical Chemistry Letters, 2017; 8(7): 1381–1388. DOI: 10.1021/acs.jpclett.7b00250. View Source
• [4] Chinese Pharmacopoeia (2020 Edition) – Chrysanthemi Flos monograph; reported resolution failure for 3,5-O-dicaffeoylquinic acid (isochlorogenic acid A) affecting accurate quantification. As cited in: Evaluation and optimization of content determination method of Chrysanthemi Flos in Chinese Pharmacopoeia. View Source

3,5-DCQA Application Scenarios

HIV-1 Integrase Inhibitor Discovery Reference

3,5-DCQA is the best-characterized DCQA for HIV-1 integrase inhibition, with published IC₅₀ values across all three catalytic activities (3′-processing, strand transfer, disintegration) and a selectivity index >100-fold over reverse transcriptase, RNase H, and gp120–CD4 binding . Its ED₅₀ of 1 µg/mL in MT-2 cells and in vivo validation in a murine LPS-induced acute lung injury model provide a broader pharmacological dataset than any other DCQA isomer. For integrase-targeted drug discovery programs, 3,5-DCQA should be used as the reference inhibitor in biochemical screening cascades, with 4,5-DCQA reserved for secondary testing when maximal 3′-processing potency is desired. Procurement specification: ≥95% purity (HPLC), protected from light, stored at −20 °C to prevent geometric isomerization.

Oxidative Stress and Inflammation Research

For cell-based oxidative stress models (HepG2, SH-SY5Y, RAW 264.7 macrophages) and cell-free antioxidant screening, 3,5-DCQA delivers approximately twice the superoxide scavenging capacity and 2.0–2.2-fold greater tyrosinase inhibition than chlorogenic acid (5-CQA) and other mono-CQAs . This potency advantage stems from its two catechol moieties. In inflammatory models, 3,5-DCQA inhibits NO production in LPS-stimulated RAW 264.7 cells and suppresses IL-6, COX-2, and MMP expression in IL-1β-stimulated chondrocytes under short-duration (6 h) stimulation conditions . Researchers should note that 4,5-DCQA demonstrates greater anti-inflammatory potency in certain NO inhibition assays ; head-to-head comparisons should include both isomers. Procurement specification: reference standard grade, HPLC ≥98%, identity confirmed by ¹H-NMR and MS.

Botanical Extract Standardization & Quality Control

3,5-DCQA is the predominant DCQA isomer in Lonicera japonica (Flos Lonicerae), coffee, Yerba mate, and Aster glehni, often comprising >80% of total DCQA content in certain genotypes . It serves as a quantitative marker for extract standardization and pharmacopoeial quality control. However, the 2020 edition of the Chinese Pharmacopoeia monograph for Chrysanthemi Flos was reported to exhibit poor chromatographic resolution of 3,5-DCQA (isochlorogenic acid A), affecting accurate quantification . Analytical laboratories must validate methods capable of resolving 3,5-DCQA from its co-eluting positional isomers (3,4-DCQA, 4,5-DCQA) and geometric isomers (cis/trans forms) using phenyl-derived stationary phases, optimized mobile phase composition (methanol vs acetonitrile), and elevated column temperature as recommended by Masike et al. (2018) . Procurement specification: primary reference standard with certified absolute purity (chromatographic purity + water + residual solvents + inorganic impurities), ISO 17034-certified where available.

In Vivo Pharmacology & Bioavailability Studies

For in vivo studies involving oral administration, investigators must account for two compounding factors: (a) 3,5-DCQA undergoes 63–67% intestinal degradation with isomerization to 3,4- and 4,5-DCQA , and (b) its systemic exposure from extracts is low and variable (estimated bioavailability f ≈ 1.7 ± 1.4%; range 0.05–5.77%) . Pure-compound administration (18 mg/kg) yields substantially higher bioavailability (22.6%), suggesting that extract matrix components suppress absorption. Study designs should include: post-dosing plasma sampling at multiple time points with isomer-resolved UPLC–MS/MS quantification, analysis of intestinal contents for isomer distribution, and consideration of parenteral routes if high systemic exposure is required. Procurement specification: ≥98% purity, endotoxin-tested for in vivo use, shipped on dry ice, with certificate of analysis including residual solvent profile.

Application

Selection Property

Validation Focus

HIV-1 integrase mechanistic studies

Isomer-specific inhibition profile and documented selectivity index

4,5-DCQA comparator testing; confirm catalytic activity and cellular ED₅₀ in target cell model

Oxidative stress and inflammatory pathway research

Dual-catechol scavenging capacity (superoxide, DPPH) and tyrosinase inhibition

NO production, IL-6, COX-2 modulation endpoints; compare with 4,5-DCQA in same assay

Botanical extract standardization & QC

Certified reference standard with resolved positional/geometric isomer content

Method validation per Masike et al. (2018); verify against pharmacopoeial resolution criteria

Oral bioavailability and ADME research

Isomerization liability and matrix-dependent systemic exposure

Isomer-resolved UPLC–MS/MS, intestinal stability assessment, and pure vs. extract exposure profiling

• [1] McDougall B, King PJ, Wu BW, Hostomsky Z, Reinecke MG, Robinson WE Jr. Dicaffeoylquinic and Dicaffeoyltartaric Acids Are Selective Inhibitors of Human Immunodeficiency Virus Type 1 Integrase. Antimicrobial Agents and Chemotherapy, 1998; 42(1): 140–146. DOI: 10.1128/AAC.42.1.140. View Source
• [2] Iwai K, Kishimoto N, Kakino Y, Mochida K, Fujita T. In Vitro Antioxidative Effects and Tyrosinase Inhibitory Activities of Seven Hydroxycinnamoyl Derivatives in Green Coffee Beans. Journal of Agricultural and Food Chemistry, 2004; 52(15): 4896–4903. DOI: 10.1021/jf040048m. View Source
• [3] Baek J, Choi H, Yoon SR, Jeong YJ, Oh SY, Kang MS, Kim HR, Shin HS, Kang SS. Edible Herb Aster glehni Alleviates Inflammation and Oxidative Stress in Chondrocytes by Regulating p38 and NF-κB Signaling Pathways with Partial Involvement of Its Major Component, 3,5-Dicaffeoylqunic Acid. International Journal of Molecular Sciences, 2025; 26(19): 9691. DOI: 10.3390/ijms26199691. View Source
• [4] Zhong J, et al. Identification of anti-inflammatory constituents from Kalimeris indica with UHPLC-ESI-Q-TOF-MS/MS and GC–MS. Journal of Ethnopharmacology, 2015. DOI: 10.1016/j.jep.2015.02.034. [Citing Park et al. (2009): 4,5-DCQA more potent than 3,5-DCQA in LPS-induced RAW 264.7 macrophages] View Source
• [5] Contents of Caffeoylquinic Acid Compounds in the Storage Roots of Sixteen Sweetpotato Genotypes and Their Potential Biological Activity. Journal of the American Society for Horticultural Science, 2008; 133(4): 492–500. [3,5-DCQA comprised >80% of total DCQA in sweetpotato storage roots] View Source
• [6] Chinese Pharmacopoeia (2020 Edition) – Resolution deficiency reported for 3,5-O-dicaffeoylquinic acid in Chrysanthemi Flos content determination method, affecting accurate quantification. View Source
• [7] Masike K, Dubery I, Steenkamp P, Smit E, Madala E. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids. Journal of Analytical Methods in Chemistry, 2018; 2018: 8694579. DOI: 10.1155/2018/8694579. View Source
• [8] Villalva M, Jaime L, Siles-Sánchez MN, Santoyo S. Bioavailability Assessment of Yarrow Phenolic Compounds Using an In Vitro Digestion/Caco-2 Cell Model. Molecules, 2022; 27(23): 8254. DOI: 10.3390/molecules27238254. PMID: 36500344. View Source
• [9] Hufnagel M, Schmelzer K, Bajorath K, et al. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 2024; 15: 1371613. DOI: 10.3389/fphar.2024.1371613. [PK data compiled from Cen et al. (2017) and 12 extract pharmacokinetic studies] View Source